Cas no 1211515-44-4 ()
structure
Product Name:
CAS No:1211515-44-4
MF:C7H6ClNO
MW:155.581640720367
CID:6769032
PubChem ID:19927591
Update Time:2026-03-12
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C7H6ClNO/c1-5-6(4-10)2-9-3-7(5)8/h2-4H,1H3
- InChI Key： KFTGUVYHFLNBET-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(C=O)=C1C
Computed Properties
- Exact Mass: 155.0137915g/mol
- Monoisotopic Mass: 155.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR024E8P-250mg |
5-chloro-4-methylnicotinaldehyde |
1211515-44-4 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR024E8P-1g |
5-chloro-4-methylnicotinaldehyde |
1211515-44-4 | 95% | 1g |
$800.00 | 2025-02-13 | |
| abcr | AB612038-250mg |
5-Chloro-4-methylnicotinaldehyde; . |
1211515-44-4 | 250mg |
€750.20 | 2025-04-22 | ||
| abcr | AB612038-500mg |
5-Chloro-4-methylnicotinaldehyde; . |
1211515-44-4 | 500mg |
€1050.00 | 2025-04-22 | ||
| abcr | AB612038-1g |
5-Chloro-4-methylnicotinaldehyde; . |
1211515-44-4 | 1g |
€1447.60 | 2025-04-22 |
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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